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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy-5-nitrobenzoic acid (3,5-HNBA) is a highly versatile chemical intermediate pivotal
in modern drug discovery. Its molecular structure, featuring hydroxyl, nitro, and carboxylic acid
functional groups, presents multiple reaction sites for chemical modification, making it an ideal
scaffold for constructing diverse molecular libraries.[1] This compound is a key building block in
the synthesis of novel pharmaceuticals, particularly those targeting inflammatory pathways and
pain management.[1] Derivatives of hydroxybenzoic acids are known to possess a wide range
of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and antitumoral
properties, highlighting the therapeutic potential of molecules derived from 3,5-HNBA.[2][3][4]

These application notes provide detailed protocols for the chemical modification of 3,5-HNBA to
generate key drug precursors and summarize quantitative data from analogous synthetic
procedures.

Physicochemical Properties

A secure supply of high-purity 3-Hydroxy-5-nitrobenzoic acid is fundamental for reproducible
research and development.[1] Key properties of the starting material are summarized below.
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Property Value Reference
CAS Number 78238-14-9 [1]
Molecular Formula C7HsNOs [1]
Molecular Weight 183.12 g/mol

Appearance Light yellow solid [1]

Melting Point 190-195 °C

Purity (HPLC) >97%

Synthetic Pathways and Experimental Protocols

The functional groups of 3-Hydroxy-5-nitrobenzoic acid can be selectively modified to
produce a variety of useful precursors. The primary transformations include the reduction of the
nitro group to an amine, and derivatization of the carboxylic acid and hydroxyl groups to form
amides, esters, and ethers.

General Synthetic Workflow

The following diagram illustrates the key synthetic transformations starting from 3-Hydroxy-5-
nitrobenzoic acid to generate diverse precursors for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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